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Compound of Interest

DIVINYLTETRAMETHYLDISILAN
E

Cat. No.: B073463

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,3-
Divinyltetramethyldisilane as a crosslinking agent in the formulation of silicone elastomers.
This document includes detailed experimental protocols, quantitative data on the material
properties, and visual representations of the underlying chemical processes.

Introduction

Divinyltetramethyldisilane is a bifunctional organosilicon compound widely utilized as a
crosslinking agent in addition-cure silicone elastomer systems. Its primary role is to form stable
ethylene bridges between long-chain silicone polymers, a process typically catalyzed by
platinum-based compounds. This hydrosilylation reaction proceeds with high efficiency and
without the formation of byproducts, making it a clean and controllable method for curing
silicone elastomers.

The concentration of divinyltetramethyldisilane in a formulation is a critical parameter that
allows for the precise tailoring of the final elastomer's mechanical and thermal properties. By
adjusting the crosslink density, researchers can modulate characteristics such as hardness,

tensile strength, elongation, and thermal stability to meet the demanding requirements of
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various applications, including medical devices, drug delivery systems, and advanced scientific

instrumentation.

Quantitative Data Presentation

The following tables summarize the representative effects of varying

divinyltetramethyldisilane concentration on the key properties of a standard platinum-cured

silicone elastomer.

Table 1: Effect of Divinyltetramethyldisilane Concentration on Mechanical Properties

Divinyltetramethyld

Tensile Strength

Shore A Hardness

Elongation at

isilane (wt%) (MPa) Break (%)
1.0 30 4.5 450
2.5 45 6.8 320
5.0 60 8.2 210
7.5 75 9.5 150

Table 2: Effect of Divinyltetramethyldisilane Concentration on Thermal Properties

Divinyltetramethyldisilane

Decomposition

Glass Transition

Temperature (TGA, 5%

wit% Temperature (Tg, °C
(wtde) weight loss, °C) - (Tg, *C)
1.0 380 -120
2.5 395 -118
5.0 410 -115
7.5 425 -112

Experimental Protocols
Preparation of a Platinum-Cured Silicone Elastomer
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This protocol describes the preparation of a silicone elastomer using
divinyltetramethyldisilane as a crosslinking agent.

Materials:

Vinyl-terminated polydimethylsiloxane (PDMS-Vi, viscosity 1000 cSt)

o Hydride-terminated polydimethylsiloxane (PDMS-H, as a chain extender if needed)
o Divinyltetramethyldisilane (crosslinking agent)

o Platinum-divinyltetramethyldisiloxane complex (Karstedt's catalyst, 2% Pt in xylene)
e Toluene (anhydrous)

e 2-Propanol

» Deionized water

Equipment:

Mechanical stirrer

e Vacuum oven

e Molds (e.g., PTFE or aluminum)

» Tensile tester

e Shore A durometer

o Thermogravimetric Analyzer (TGA)
 Differential Scanning Calorimeter (DSC)
Procedure:

e Preparation of Part A (Vinyl Component):
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[e]

In a clean, dry beaker, weigh the desired amount of vinyl-terminated PDMS.

o Add the specified amount of divinyltetramethyldisilane (refer to Table 1 for concentration
examples).

o Add the platinum-divinyltetramethyldisiloxane complex catalyst. A typical concentration is
10 ppm of platinum relative to the total weight of the polymer and crosslinker.

o Mix thoroughly using a mechanical stirrer for 15 minutes until a homogeneous mixture is
obtained.

Preparation of Part B (Hydride Component - Optional Chain Extension):

o If chain extension is desired to modify properties, prepare a separate mixture (Part B)
containing hydride-terminated PDMS. For this specific protocol focusing on
divinyltetramethyldisilane as the primary crosslinker, a separate hydride component is
not strictly necessary as the crosslinking occurs between the vinyl groups of the polymer
and the vinyl groups of the crosslinker via a different mechanism if a hydride source is not
present, or more commonly, it reacts with a hydride-functional siloxane. For a standard
hydrosilylation, a hydride source is essential. Assuming a standard hydrosilylation with a
hydride-functional polymer:

o In a separate beaker, weigh the desired amount of hydride-terminated PDMS.
Mixing and Curing:

o Combine Part A and Part B in a 1:1 ratio by weight (adjust ratio based on specific
formulation requirements).

o Mix thoroughly for 5 minutes, ensuring a uniform dispersion.

o Degas the mixture under vacuum (29 inHg) for 10-15 minutes to remove any entrapped air
bubbles.

o Pour the degassed mixture into the desired molds.

o Cure the elastomer in a preheated oven at 120°C for 1 hour.
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o After curing, allow the elastomer to cool to room temperature before demolding.

e Post-Curing:

o For applications requiring enhanced stability and removal of any residual volatile
compounds, a post-curing step is recommended.

o Place the demolded elastomer in a vacuum oven at 150°C for 4 hours.

Characterization of the Cured Elastomer

Mechanical Testing:

» Tensile Strength and Elongation at Break: Use a universal testing machine to perform tensile
tests on dumbbell-shaped specimens according to ASTM D412.

e Shore A Hardness: Measure the hardness of the cured elastomer using a Shore A durometer
according to ASTM D2240.

Thermal Analysis:

o Thermogravimetric Analysis (TGA): Determine the thermal stability and decomposition
temperature of the elastomer by heating a small sample from room temperature to 600°C at
a rate of 10°C/min under a nitrogen atmosphere.

 Differential Scanning Calorimetry (DSC): Determine the glass transition temperature (Tg) by
cooling a sample to -150°C and then heating to 50°C at a rate of 10°C/min.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for silicone elastomer preparation and characterization.

Crosslinking Mechanism: Platinum-Catalyzed
Hydrosilylation
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Caption: Platinum-catalyzed hydrosilylation crosslinking mechanism.

¢ To cite this document: BenchChem. [Application Notes and Protocols:
Divinyltetramethyldisilane as a Crosslinking Agent in Silicone Elastomers]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b073463#divinyltetramethyldisilane-as-a-crosslinking-
agent-in-silicone-elastomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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